Pimozide N-Oxide
Pimozide N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1083078-88-9
VCID:
VC21166226
InChI:
InChI=1S/C28H29F2N3O2/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-33(35)18-15-24(16-19-33)32-27-6-2-1-5-26(27)31-28(32)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)
SMILES:
C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-]
Molecular Formula:
C28H29F2N3O2
Molecular Weight:
477.5 g/mol
Pimozide N-Oxide
CAS No.: 1083078-88-9
Cat. No.: VC21166226
Molecular Formula: C28H29F2N3O2
Molecular Weight: 477.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1083078-88-9 |
|---|---|
| Molecular Formula | C28H29F2N3O2 |
| Molecular Weight | 477.5 g/mol |
| IUPAC Name | 3-[1-[4,4-bis(4-fluorophenyl)butyl]-1-oxidopiperidin-1-ium-4-yl]-1H-benzimidazol-2-one |
| Standard InChI | InChI=1S/C28H29F2N3O2/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-33(35)18-15-24(16-19-33)32-27-6-2-1-5-26(27)31-28(32)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34) |
| Standard InChI Key | SAVNBLOUWOJISO-UHFFFAOYSA-N |
| SMILES | C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-] |
| Canonical SMILES | C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-] |
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